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Compound of Interest

Compound Name: GGACK (hydrochloride)

Cat. No.: B10823146 Get Quote

Executive Summary & Scientific Context
GGACK (Glu-Gly-Arg-chloromethyl ketone) is a potent, irreversible inhibitor of serine

proteases, specifically targeting thrombin and Factor Xa.[1] Its efficacy in research stems from

its chloromethyl ketone (CMK) moiety, which acts as an affinity label. This group alkylates the

active site histidine residue of the protease, forming a covalent bond that permanently disables

the enzyme.

The Safety Paradox: The same alkylating mechanism that makes GGACK an effective inhibitor

also classifies it as a potential biological hazard. Alkylating agents can theoretically modify

endogenous proteins or nucleic acids if improperly handled. Therefore, disposal protocols must

treat GGACK not merely as "chemical waste" but as a reactive alkylating agent requiring

thermal destruction.

This guide outlines a self-validating disposal workflow designed to prevent environmental

release and personnel exposure.[1][2]

Hazard Identification & Physical Properties[3][4][5]
[6]
Before initiating disposal, verify the compound's state and concentration. Treat all "empty" vials

as trace-contaminated hazardous waste.[1]
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Table 1: Chemical & Hazard Profile
Property Specification

Chemical Name
H-Glu-Gly-Arg-chloromethyl ketone

dihydrochloride

Synonyms GGACK; EGR-CMK; Glu-Gly-Arg-CH2Cl

CAS Number 65113-67-9

Molecular Formula C₁₄H₂₅ClN₆O₅[1][3][4][5][6][7] · 2HCl

Functional Hazard
Alkylating Agent (Irreversible binder to

Histidine/Serine)

GHS Classification
Skin Irrit. 2; Eye Irrit.[8][9] 2A; STOT SE 3

(Respiratory)

Physical State White to off-white lyophilized powder

Solubility Soluble in water, DMSO, and dilute acid

Pre-Disposal Handling & PPE
Causality of Protocol: Because GGACK is a solid that can form aerosols, and a liquid that can

penetrate skin (especially in DMSO), the primary risk is inhalation or transdermal absorption.[9]

Respiratory Protection: Handle lyophilized powder only inside a certified fume hood or

biological safety cabinet (BSC) to prevent inhalation of alkylating dust.

Dermal Barrier: Double-glove with Nitrile gloves (minimum 5 mil thickness).[1] Latex is

insufficient for DMSO-solvated peptides.[1]

Ocular Protection: Chemical splash goggles are mandatory; safety glasses are insufficient

for liquid handling.

Disposal Protocol: The "Segregate & Incinerate"
Standard
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Core Directive: Do NOT attempt chemical deactivation (e.g., bleach/NaOH) in the laboratory

sink. The reaction products of chloromethyl ketones can remain toxic. The only validated

disposal method is high-temperature incineration via a licensed hazardous waste contractor.[1]

Workflow A: Solid Waste (Lyophilized Powder /
Contaminated Solids)[1]

Containment: Place the original vial (even if empty) into a clear, sealable secondary bag

(e.g., Ziploc).

Segregation: Deposit the sealed bag into the Solid Toxic/Hazardous Waste drum.

Contaminated Debris: Weigh boats, pipette tips, and gloves used during handling must be

treated as solid hazardous waste, not trash.

Workflow B: Liquid Waste (Stock Solutions / Reaction
Mixtures)

Characterization: Identify the solvent.

Aqueous/Buffer: Segregate into Aqueous Toxic Waste.

Organic (DMSO/Ethanol): Segregate into Non-Halogenated Organic Waste.

Labeling: The tag must explicitly list "GGACK" and "Chloromethyl Ketone" to alert waste

technicians of the alkylating potential.

Rinsing: Do not rinse reusable glassware into the sink. Rinse with a small volume of solvent

and add the rinsate to the liquid waste container.

Visualized Decision Workflow
The following diagram illustrates the logical flow for segregating GGACK waste streams to

ensure compliance.
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Figure 1: Segregation logic for GGACK waste streams ensuring zero environmental release.
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Emergency Procedures (Spill Response)
In the event of a spill, the priority is to prevent the alkylating agent from spreading or being

inhaled.

Evacuate & Alert: If a significant amount of powder (>50 mg) is aerosolized, evacuate the

immediate area.

PPE Upgrade: Don double nitrile gloves, lab coat, and N95 respirator (if outside a hood).

Liquid Spill: Cover with absorbent pads. Clean the area with a soap/water solution.[9] Do not

use bleach immediately, as it may react aggressively with organic solvents if present.

Solid Spill: Cover with wet paper towels to prevent dust formation, then wipe up.

Disposal: Place all cleanup materials into the Solid Hazardous Waste bag.

Regulatory Compliance & Transport
EPA Classification: While not always explicitly listed as a P-listed waste, GGACK falls under

the "Characteristic of Toxicity" due to its reactivity.

Labeling Requirement: Waste containers must be labeled with the full chemical name: Glu-

Gly-Arg-chloromethyl ketone.[1] Abbreviations like "GGACK" are often insufficient for waste

contractors.

Storage: Store waste containers in a cool, dry place away from strong oxidizers and bases

until pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10823146?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/H-Glu-Gly-Arg-chloromethylketone
https://pubchem.ncbi.nlm.nih.gov/compound/H-Glu-Gly-Arg-chloromethylketone
https://pdf.benchchem.com/1574/Navigating_the_Safe_Disposal_of_Arg_Gly_Glu_Ser_TFA_A_Procedural_Guide.pdf
https://drs.illinois.edu/Page/SafetyLibrary/ChemicalHazardClassification
https://drs.illinois.edu/Page/SafetyLibrary/ChemicalHazardClassification
https://www.echemi.com/products/pd2110061096-h-glu-gly-arg-chloromethylketone.html
https://www.bioscience.co.uk/product~850108
https://www.chemimpex.com/products/32747
https://pubmed.ncbi.nlm.nih.gov/6331236/
https://pubmed.ncbi.nlm.nih.gov/6331236/
https://pubmed.ncbi.nlm.nih.gov/6331236/
https://www.flinnsci.com/sds_1017-guanidine-hydrochloride/sds_1017/
https://biospectra.us/media/jimhdotu/guanidinehydrochloride07242020-sds.pdf
https://www.benchchem.com/product/b10823146#ggack-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b10823146#ggack-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b10823146#ggack-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b10823146#ggack-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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